Cas no 7470-50-0 (N-(3-nitrophenyl)propanamide)

N-(3-nitrophenyl)propanamide structure
Product name:N-(3-nitrophenyl)propanamide
N-(3-nitrophenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-nitrophenyl)propionamide
- N-(3-nitrophenyl)propanamide
- 3-Nitropropionylanilid
- AC1L32HR
- AG-G-97238
- ARONIS013933
- NSC404310
- Oprea1_583815
- propionic acid-(3-nitro-anilide)
- Propionsaeure-(3-nitro-anilid)
- SureCN5213509
- m-Nitropropionanilde
- 7470-50-0
- Propanamide, N-(3-nitrophenyl)-
- MFCD00791259
- DS-20086
- SCHEMBL5213509
- AI3-17678
- KZU5D5US7T
- 3'-Nitropropionanilide
- EINECS 231-267-3
- NSC-404310
- NS00037650
- C76387
- SY316330
- CS-0152595
- DTXSID70225687
- NSC 404310
- Propionanilide, 3'-nitro-
- AKOS000502794
- DB-209598
- KJYLJFHUBHZCKT-UHFFFAOYSA-N
- STL071265
-
- MDL: MFCD00791259
- Inchi: InChI=1S/C9H10N2O3/c1-2-9(12)10-7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- InChI Key: KJYLJFHUBHZCKT-UHFFFAOYSA-N
- SMILES: CCC(=O)Nc1cccc(c1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 194.0692
- Monoisotopic Mass: 194.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.9A^2
Experimental Properties
- Density: 1.287
- Melting Point: Not available
- Boiling Point: 384.9°C at 760 mmHg
- Flash Point: 186.6°C
- Refractive Index: 1.601
- PSA: 72.24
- LogP: 2.53950
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
N-(3-nitrophenyl)propanamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-nitrophenyl)propanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1223235-25g |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 25g |
¥1414 | 2023-04-13 | |
TRC | N926060-50mg |
N-(3-Nitrophenyl)propanamide |
7470-50-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35765-250mg |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 250mg |
¥14.0 | 2024-07-18 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHL018-10G |
N-(3-nitrophenyl)propanamide |
7470-50-0 | 95% | 10g |
¥ 1,643.00 | 2023-04-03 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X35765-5g |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 5g |
¥178.0 | 2024-07-18 | |
Alichem | A019118637-10g |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 10g |
$312.00 | 2023-09-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHL018-5G |
N-(3-nitrophenyl)propanamide |
7470-50-0 | 95% | 5g |
¥ 983.00 | 2023-04-03 | |
Aaron | AR005INH-25g |
N-(3-NITROPHENYL)PROPIONAMIDE |
7470-50-0 | 97% | 25g |
$106.00 | 2023-12-13 | |
Ambeed | A222636-25g |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 25g |
$68.0 | 2024-08-02 | |
Ambeed | A222636-250mg |
N-(3-Nitrophenyl)propionamide |
7470-50-0 | 97% | 250mg |
$5.0 | 2024-08-02 |
N-(3-nitrophenyl)propanamide Related Literature
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
-
L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
7470-50-0 (N-(3-nitrophenyl)propanamide) Related Products
- 4850-93-5(N-(4-Nitrophenyl)propionamide)
- 4835-39-6(N-(4-Nitrophenyl)-3-oxo-butanamide)
- 72298-63-6(Decanoyl-p-nitroanilide)
- 122-28-1(N-(3-Nitrophenyl)acetamide)
- 25233-49-2(N-(3-Nitrophenyl)-3-oxo-butanamide)
- 2228602-47-7(3-(1-phenylethyl)azetidin-3-ol)
- 891117-32-1(N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide)
- 1806944-35-3(Methyl 6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylate)
- 1806046-43-4(Ethyl 6-(difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxylate)
- 952841-54-2(N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7470-50-0)N-(3-nitrophenyl)propanamide

Purity:99%
Quantity:10.0g
Price ($):206.0